(beta)-Apo-13-carotenone

• CAS No.: 17974-57-1
• Product Name: (beta)-Apo-13-carotenone
• Molecular Formula: C₁₈H₂₆O
• Molecular Weight: 258.4 g/mol
• IUPAC Name: (3E,5E,7E)-6-methyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-3,5,7-trien-2-one
• Standard InChI: InChI=1S/C18H26O/c1-14(8-6-10-16(3)19)11-12-17-15(2)9-7-13-18(17,4)5/h6,8,10-12H,7,9,13H2,1-5H3/b10-6+,12-11+,14-8+
• Standard InChIKey: UBTNVRPIHJRBCI-LUXGDSJYSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=O)C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=O)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=O)C)C
• Description: 13-apo-beta-carotenone is an apo carotenoid compound arising from oxidative degradation of the beta,beta-carotene skeleton at the 13-position. It is an apo carotenoid and an enone.
• Synonyms: beta-apo-13-carotenone
• Reference: [1]. Eroglu A, et al. The eccentric cleavage product of β-carotene, β-apo-13-carotenone, functions as an antagonist of RXRα. Arch Biochem Biophys. 2010 Dec 1;504(1):11-6.; [2]. Sun J, et al. β-Apo-13-carotenone regulates retinoid X receptor transcriptional activity through tetramerization of the receptor. J Biol Chem. 2014 Nov 28;289(48):33118-24.; [3]. Wang CX, et al. Actions of β-apo-carotenoids in differentiating cells: differential effects in P19 cells and 3T3-L1 adipocytes. Arch Biochem Biophys. 2015 Apr 15;572:2-10.
• PubChem Compound: 5363697
• Last Modified: Nov 11 2021